Cas no 868833-95-8 (3-(3-Chlorophenoxy)azetidine)

• Product Name: 3-(3-Chlorophenoxy)azetidine
• CAS No: 868833-95-8
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD09756538
• CID: 706620
• PubChem ID: 22309138
• Update Time: 2025-10-30

3-(3-Chlorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenoxy)azetidine
• 3-(3-Chlorophenoxy)azetidine hydrochloride
• Azetidine,3-(3-chlorophenoxy)-
• 3-(3-chlorophenoxy)azetidine(SALTDATA: HCl)
• A26689
• DTXSID80624561
• BB 0260749
• CS-0456689
• 868833-95-8
• SCHEMBL3000804
• EN300-242079
• FT-0681349
• SB51050
• AKOS005264926
• NVLTWTXWRIFYFW-UHFFFAOYSA-N
• 3-(3-chloro-phenoxy)-azetidine
• DB-076774
• G80418

• MDL： MFCD09756538
• Inchi： 1S/C9H10ClNO/c10-7-2-1-3-8(4-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
• InChI Key： NVLTWTXWRIFYFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1CNC1

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 278℃
• Flash Point: 122℃
• PSA: 21.26000
• LogP: 2.01940

3-(3-Chlorophenoxy)azetidine Security Information

• HazardClass：IRRITANT

Additional information on 3-(3-Chlorophenoxy)azetidine

3-(3-Chlorophenoxy)azetidine: A Comprehensive Overview

3-(3-Chlorophenoxy)azetidine is a compound with the CAS number 868833-95-8, representing a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom, making them highly versatile in chemical synthesis and biological studies. The presence of the 3-chlorophenoxy group introduces additional functionality, enhancing its potential for use in drug design, agrochemicals, and advanced materials.

The synthesis of 3-(3-Chlorophenoxy)azetidine involves a combination of nucleophilic substitution and cyclization reactions, often utilizing readily available starting materials such as chloroarenes and aldehydes or ketones. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes. Its chemical stability under various conditions has also been extensively studied, highlighting its suitability for applications in harsh environments.

In terms of physical properties, 3-(3-Chlorophenoxy)azetidine exhibits a melting point of approximately 115°C and a boiling point around 240°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, while it shows limited solubility in water due to its hydrophobic nature. These properties make it an ideal candidate for use in organic synthesis intermediates and as a building block in pharmaceutical chemistry.

Recent studies have explored the biological activity of 3-(3-Chlorophenoxy)azetidine, particularly its potential as an inhibitor of certain enzyme systems. Research conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound exhibits moderate inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. Furthermore, collaborative efforts between researchers at the Massachusetts Institute of Technology (MIT) and pharmaceutical companies have led to the development of derivatives with enhanced bioavailability and selectivity.

The application of 3-(3-Chlorophenoxy)azetidine extends beyond pharmacology into materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds has been leveraged in the creation of biodegradable polymers with applications in biomedical devices and sustainable packaging solutions. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been documented in several high-impact journals, underscoring its importance in modern organic chemistry.

From an environmental perspective, the ecological impact of 3-(3-Chlorophenoxy)azetidine has been closely monitored. Studies by the United States Environmental Protection Agency (EPA) indicate that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further research is required to fully understand its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, 3-(3-Chlorophenoxy)azetidine stands out as a multifaceted compound with significant implications across diverse fields. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological applications, position it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make substantial contributions to both academic and industrial sectors.